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Compound of Interest

Compound Name: 4-Isopropylanisole

Cat. No.: B1583350

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 4-isopropylanisole, an aromatic ether with applications in fragrance, organic
synthesis, and potentially in therapeutic research. All quantitative data is summarized in
structured tables for ease of reference, and a detailed experimental protocol for its synthesis
via Friedel-Crafts alkylation is provided.

Chemical Identity and Structure

4-l1sopropylanisole, also known as 4-methoxycumene or p-isopropylanisole, is an organic
compound characterized by a methoxy group and an isopropyl group attached to a benzene

ring at the para position.[1] Its structure lends itself to electrophilic aromatic substitution
reactions.

Table 1: Compound Identification
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Identifier Value

IUPAC Name 1-methoxy-4-propan-2-ylbenzene[1]

4-Methoxycumene, p-Isopropylanisole, 1-

Synonyms
Isopropyl-4-methoxybenzene[1]
CAS Number 4132-48-3[1]
Molecular Formula C10H140[1][2]
SMILES CC(C)C1=CC=C(C=C1)0C[1]
inChi INChI=1S/C10H140/c1-8(2)9-4-6-10(11-3)7-5-
n
9/h4-8H,1-3H3[1][3][4]
InChiKey JULZQKLZSNOEEJ-UHFFFAOYSA-N[1][3][4]

The structural relationship of 4-isopropylanisole to its parent compounds, anisole and
cumene, is illustrated in the diagram below.

Structural Relationship of 4-Isopropylanisole
Anisole Cumene
(Methoxybenzene) (Isopropylbenzene)

Methoxylation

Isopropylation

4-|sopropylanisole
(1-methoxy-4-propan-2-ylbenzene)

Click to download full resolution via product page

Figure 1: Structural relationship of 4-isopropylanisole.

Physicochemical Properties

4-1sopropylanisole is a colorless to yellow liquid with a characteristic sweet, fruity odor. Its key
physical and chemical properties are summarized in the table below.
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Table 2: Physicochemical Properties

Property Value Source
Molecular Weight 150.22 g/mol [1][2]
Boiling Point 210-213 °C [5]
Melting Point 60-61 °C [6]
Density 0.935 g/mL at 25 °C [6]
Refractive Index (n2°/D) 1.504 [6]
Flash Point 83 °C [5]
Solubility Sparingly soluble in water.

0.4 + 0.4 mmHg at 25°C

Vapor Pressure

(Predicted)

[6]

Spectroscopic Data

The structural elucidation of 4-isopropylanisole is supported by various spectroscopic

techniques. Key spectral data are summarized below.

Table 3: Spectroscopic Data

Technique

Key Data

1H NMR (400 MHz, CDClIs)

5 (ppm): 7.12 (d, 2H), 6.82 (d, 2H), 3.74 (s, 3H),
2.84 (sept, 1H), 1.21 (d, 6H)[3][6]

13C NMR (CDCls)

3 (ppm): 157.9, 141.0, 127.0, 113.7, 55.2, 33.3,
24.1[4][6]

Mass Spectrometry (EI)

m/z: 150 (M+), 135, 91, 103, 77[1]

Infrared (liquid film)

v (cm~1): Aromatic C-H stretch, C-O stretch
(~1250 cm™?)
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Experimental Protocols
Synthesis via Friedel-Crafts Alkylation

The synthesis of 4-isopropylanisole can be achieved through the Friedel-Crafts alkylation of
anisole with an isopropylating agent, such as 2-propanol or isopropyl chloride, in the presence
of a Lewis acid catalyst. The following is a representative protocol adapted from general

procedures for Friedel-Crafts reactions.
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Workflow for the Synthesis of 4-Isopropylanisole
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Figure 2: General workflow for the synthesis of 4-isopropylanisole.
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Materials:

Anisole

2-Propanol (or Isopropyl Chloride)

Anhydrous Aluminum Chloride (AICIs) or another suitable Lewis acid

Dichloromethane (CH2Cl2) or another suitable solvent

Concentrated Hydrochloric Acid (HCI)

Saturated Sodium Bicarbonate Solution (NaHCO3)

Saturated Sodium Chloride Solution (Brine)

Anhydrous Magnesium Sulfate (MgSQOa)

Round-bottom flask, reflux condenser, addition funnel, magnetic stirrer, heating mantle,
separatory funnel, distillation apparatus

Procedure:

Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, reflux condenser, and an addition funnel, add anisole and dichloromethane. Cool the
flask in an ice bath to 0 °C.

Catalyst Addition: Carefully and portion-wise, add anhydrous aluminum chloride to the stirred
solution.

Addition of Alkylating Agent: Add 2-propanol (or isopropyl chloride) dropwise to the stirred
suspension over a period of 30 minutes, maintaining the temperature at 0-5 °C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Stir for 2-4 hours. The progress of the reaction can be
monitored by Thin Layer Chromatography (TLC).
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e Workup: Cool the reaction mixture in an ice bath and slowly quench the reaction by the
dropwise addition of ice-cold water, followed by concentrated HCI.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and
extract the aqueous layer with dichloromethane (2 x 50 mL).

» Washing: Combine the organic layers and wash sequentially with water, saturated sodium
bicarbonate solution, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure using a rotary evaporator.

 Purification: Purify the crude product by vacuum distillation to obtain 4-isopropylanisole as
a colorless to pale yellow liquid.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: A sample of the purified product is
dissolved in deuterated chloroform (CDCIs) and analyzed using a *H and 3C NMR
spectrometer. The chemical shifts, splitting patterns, and integration values are used to confirm
the structure.

Gas Chromatography-Mass Spectrometry (GC-MS): The purity of the synthesized compound
and its molecular weight can be determined by GC-MS. A dilute solution of the sample in a
volatile organic solvent (e.g., dichloromethane or hexane) is injected into the GC-MS. The
retention time from the gas chromatogram indicates the purity, while the mass spectrum
provides the molecular ion peak and fragmentation pattern, confirming the compound's identity.

Safety and Handling

4-1sopropylanisole is a combustible liquid and may cause skin and eye irritation.[5] It is
harmful if swallowed or inhaled.[1] Handle in a well-ventilated area, and wear appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. Keep
away from heat, sparks, and open flames. Store in a tightly closed container in a cool, dry
place.

Table 4: Hazard Information
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Hazard Statement Precautionary Statement

) o P210: Keep away from heat/sparks/open
H227: Combustible liquid )
flames/hot surfaces. — No smoking.

o P280: Wear protective gloves/protective
H315: Causes skin irritation ) ) )
clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse
) o cautiously with water for several minutes.
H319: Causes serious eye irritation )
Remove contact lenses, if present and easy to

do. Continue rinsing.

P261: Avoid breathing

H335: May cause respiratory irritation _
dust/fume/gas/mist/vapors/spray.

This guide provides a foundational understanding of the chemical properties and structure of 4-
isopropylanisole for research and development purposes. For further information, consulting
the cited literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583350#4-isopropylanisole-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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